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Compound of Interest

Compound Name: Carbon tetrabromide

Cat. No.: B125887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive safety procedures for the handling of Carbon
Tetrabromide (CBr₄) in a laboratory setting. Adherence to these protocols is critical to minimize

risks and ensure a safe working environment.

Hazard Identification and Risk Assessment
Carbon tetrabromide is a non-combustible, colorless to yellow-brown crystalline solid.[1][2] It

is crucial to understand its associated hazards before commencing any work.

Primary Hazards:

Acute Toxicity: Harmful if swallowed.[3][4]

Skin Corrosion/Irritation: Causes skin irritation and in some cases, severe burns.[3][4][5]

Serious Eye Damage: Can cause serious eye damage, intense tearing, and potentially

permanent injury.[3][4][5]

Respiratory Irritation: Inhalation may cause irritation to the nose, throat, and lungs, leading to

coughing, wheezing, and shortness of breath.[3][5]

Organ Toxicity: May cause damage to the liver, kidneys, and nervous system.[1][5][6]
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A thorough risk assessment should be conducted before any experiment involving carbon
tetrabromide to identify potential exposure scenarios and implement appropriate control

measures.

Engineering Controls
Proper engineering controls are the first line of defense in minimizing exposure to carbon
tetrabromide.

Ventilation: All work with carbon tetrabromide should be conducted in a well-ventilated

area.[3][7] Operations should be enclosed where possible, and local exhaust ventilation

should be used at the site of chemical release.[5][8] A chemical fume hood is strongly

recommended.[8]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[5][8]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling carbon tetrabromide.

Eye and Face Protection: Chemical safety goggles with side shields are mandatory.[5] A face

shield should be worn in conjunction with goggles when there is a risk of splashing or

generating dust.[3][5]

Skin Protection: Wear protective gloves and clothing to prevent skin contact.[5][8] Safety

equipment suppliers recommend Viton as a suitable glove material.[5] An impervious lab

coat or apron is also required.[6]

Respiratory Protection: If the potential for exceeding the exposure limit of 0.1 ppm exists, a

MSHA/NIOSH-approved full-facepiece respirator with an organic vapor cartridge and

particulate prefilters must be used.[5] Improper use of respirators is dangerous, and a written

respiratory protection program that includes training, fit testing, and medical exams is

required by OSHA.[5]
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Handling:

Avoid contact with skin and eyes.[3]

Avoid the formation and inhalation of dust.[3][7]

Do not eat, drink, or smoke in areas where carbon tetrabromide is handled.[4][5]

Wash hands thoroughly after handling and at the end of the workday.[3][5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7]

Keep locked up or in an area accessible only to qualified or authorized personnel.[7]

Store away from incompatible materials such as strong oxidizing agents (e.g., perchlorates,

peroxides), strong bases (e.g., sodium hydroxide), and certain metals like lithium.[2][5]

Violent reactions can occur with lithium and hexacyclohexyldilead.[5]

Spill and Emergency Procedures
Spills:

Evacuate: Immediately evacuate all personnel not wearing appropriate protective equipment

from the spill area.[5]

Ventilate: Ensure the area is well-ventilated.[5]

Containment: For solid spills, collect the powdered material in a safe and convenient manner

and place it in a sealed container for disposal.[5] Avoid generating dust.[7]

Decontamination: Clean the spill area thoroughly with soap and water.[1]

Waste Disposal: Dispose of the collected material as hazardous waste in accordance with

local, state, and federal regulations.[5]

Fire:
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Carbon tetrabromide is not combustible.[5]

In case of a fire in the surrounding area, all standard extinguishing agents such as dry

chemical, CO₂, water spray, or alcohol-resistant foam are permitted.[5]

Be aware that poisonous gases, including hydrogen bromide, are produced in a fire.[5]

Containers may also explode when heated.[5]

First Aid Measures
In case of exposure, seek immediate medical attention and provide the Safety Data Sheet to

the attending physician.[3]

Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial

respiration.[2][3]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[3][8] Remove contaminated clothing.

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,

including under the eyelids.[3][8] Remove contact lenses if present and easy to do.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[3] Never give anything by

mouth to an unconscious person.[3]

Disposal
Dispose of carbon tetrabromide and its containers as hazardous waste.[5]

Contact a licensed professional waste disposal service.[3]

Do not allow the product to enter drains.[7]

Quantitative Data Summary
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Property Value Reference

Appearance
Colorless to yellow-brown

crystalline solid
[1]

Molecular Weight 331.63 g/mol [3]

Melting Point 88 - 93 °C / 190.4 - 199.4 °F [8]

Boiling Point 190 °C / 374 °F [8]

Solubility in Water Insoluble [2]

Vapor Pressure 40 mmHg (at 205°F) [1]

NIOSH Recommended

Airborne Exposure Limit (10-

hour TWA)

0.1 ppm [5]

NIOSH Recommended Short-

Term Exposure Limit (15-min)
0.3 ppm [5]

UN Number 2516 [7]

DOT Hazard Class 6.1 (Poison) [5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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